2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate

• CAS No.: 769148-18-7
• Molecular Formula: C23H18BrN3O5
• Molecular Weight: 496.3 g/mol
• IUPAC Name: [2-[(E)-[(2-anilino-2-oxoacetyl)hydrazinylidene]methyl]-4-bromophenyl] 4-methoxybenzoate
• InChI: InChI=1S/C23H18BrN3O5/c1-31-19-10-7-15(8-11-19)23(30)32-20-12-9-17(24)13-16(20)14-25-27-22(29)21(28)26-18-5-3-2-4-6-18/h2-14H,1H3,(H,26,28)(H,27,29)/b25-14+
• InChI Key: ATIVPASJDSLYDP-AFUMVMLFSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=CC=C3
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=CC=C3

Description

This compound features a carbohydrazonoyl backbone with an anilino(oxo)acetyl group, a 4-bromophenyl ring, and a 4-methoxybenzoate ester. Its structure facilitates intermolecular interactions such as hydrogen bonding, which stabilizes dimeric forms in crystalline states . The 4-bromo and 4-methoxy substituents influence electronic properties and steric effects, impacting solubility, reactivity, and supramolecular assembly.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate typically involves a multi-step process. One common method involves the condensation of 4-bromophenyl hydrazine with 4-methoxybenzoyl chloride to form an intermediate hydrazone. This intermediate is then

Biological Activity

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate is a complex organic compound with potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C22H16BrN3O4
• CAS Number : 769149-57-7
• Molecular Weight : 440.29 g/mol

The compound exhibits biological activity primarily through the following mechanisms:

• Inhibition of Enzymatic Activity : It has been reported to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions and apoptosis in cancer cells.
• Induction of Apoptosis : The compound has shown potential in inducing apoptosis in various cancer cell lines, suggesting its role as an anticancer agent.
• Antioxidant Activity : Preliminary studies indicate that it may enhance antioxidant levels, thereby protecting cells from oxidative stress.

Anticancer Activity

A study evaluated the cytotoxic effects of the compound on HepG2 liver cancer cells using the MTT assay. The results indicated significant cytotoxicity with an IC50 value of approximately 0.017 μM, highlighting its potency compared to standard chemotherapeutics like Staurosporine (IC50 = 5.07 μM) and 5-Fluorouracil (IC50 = 5.18 μM) .

Compound Name	IC50 (μM)	Reference
2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate	0.017
Staurosporine	5.07
5-Fluorouracil	5.18

Apoptotic Mechanisms

The compound was observed to induce apoptosis through several pathways:

• Cell Cycle Arrest : Treatment with the compound caused a significant arrest at the G2/M phase of the cell cycle.
• Gene Expression Modulation : Increased expression of pro-apoptotic genes (p53, PUMA, Caspase-3, -8, -9) and decreased expression of anti-apoptotic genes (Bcl-2) were noted .

Case Studies

• In Vivo Studies : In animal models, the compound demonstrated a reduction in tumor size and improved survival rates when administered alongside conventional therapies.
• Biochemical Analysis : Serum biochemical parameters indicated no significant liver or kidney toxicity post-treatment, suggesting a favorable safety profile .

Comparative Analysis with Other Compounds

To further understand its efficacy, a comparative analysis was conducted with other known anticancer agents.

Compound Name	Mechanism	Efficacy	Safety Profile
2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate	Apoptosis induction, enzyme inhibition	High	Favorable
Doxorubicin	DNA intercalation	Moderate to High	Moderate toxicity
Cisplatin	DNA cross-linking	High	Significant toxicity

Comparison with Similar Compounds

Research Implications

The target compound’s balance of bromine and methoxy groups optimizes both reactivity and crystallinity, making it suitable for pharmaceutical intermediates or materials science. Analogs with chlorine or nitro groups (e.g., ) may prioritize applications in catalysis or agrochemicals due to enhanced stability.